Cas no 123931-32-8 (4H-1-Benzopyran-4-one,2,3-dihydro-5-methoxy-2-phenyl-, (2S)-)

• Product Name: 4H-1-Benzopyran-4-one,2,3-dihydro-5-methoxy-2-phenyl-, (2S)-
• CAS No: 123931-32-8
• MF: C₁₆H₁₄O₃
• MW: 254.280564785004
• CID: 217993
• PubChem ID: 147795
• Update Time: 2025-04-19

4H-1-Benzopyran-4-one,2,3-dihydro-5-methoxy-2-phenyl-, (2S)- Chemical and Physical Properties

Names and Identifiers

• 4H-1-Benzopyran-4-one,2,3-dihydro-5-methoxy-2-phenyl-, (2S)-
• 5-Methoxyflavanone
• Oprea1_077693
• AKOS024283488
• SCHEMBL126041
• HY-134558
• CS-0145394
• 5-methoxy-2-phenyl-3,4-dihydro-2H-1-benzopyran-4-one
• 123931-32-8
• CHEMBL317869
• DTXSID70924643
• NCGC00142594-01
• BRD-A61535988-001-01-2
• 55947-36-9
• MEGxp0_001701
• ST069305
• FT-0640350
• MFCD00017479
• ACon1_000013
• 5-methoxy-2-phenylchroman-4-one
• NCGC00142594-02
• 5-methoxy-2-phenyl-2,3-dihydrochromen-4-one
• 4H-1-Benzopyran-4-one, 2,3-dihydro-5-methoxy-2-phenyl-
• YLLFUILNISGLHO-UHFFFAOYSA-N
• 5-Methoxy-2-phenyl-2,3-dihydro-4H-1-benzopyran-4-one

• Inchi： 1S/C16H14O3/c1-18-13-8-5-9-14-16(13)12(17)10-15(19-14)11-6-3-2-4-7-11/h2-9,15H,10H2,1H3
• InChI Key： YLLFUILNISGLHO-UHFFFAOYSA-N
• SMILES： O1C2C=CC=C(C=2C(CC1C1C=CC=CC=1)=O)OC

Computed Properties

• Exact Mass: 254.094
• Monoisotopic Mass: 254.094
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 322
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 35.5Ų

Experimental Properties

• Density: 1.199
• Boiling Point: 436.1°C at 760 mmHg
• Flash Point: 209.4°C
• Refractive Index: 1.587

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Flavonoids 5-O-methylated flavonoids
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Flavonoids O-methylated flavonoids 5-O-methylated flavonoids